Cas no 232944-40-0 (3-methanesulfonylpropane-1-thiol)

• Product Name: 3-methanesulfonylpropane-1-thiol
• CAS No: 232944-40-0
• MF: C₄H₁₀O₂S₂
• MW: 154.250998973846
• MDL: MFCD30090358
• CID: 3916564
• PubChem ID: 54238674
• Update Time: 2025-05-25

3-methanesulfonylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, 3-(methylsulfonyl)-
• 3-methanesulfonylpropane-1-thiol
• 3-(Methylsulfonyl)-1-propanethiol
• 3-(Methylsulfonyl)propane-1-thiol
• 3-methylsulfonylpropane-1-thiol
• 232944-40-0
• SCHEMBL7111948
• HJA94440
• EN300-1987934
• DTXSID801298745

• MDL： MFCD30090358
• Inchi： 1S/C4H10O2S2/c1-8(5,6)4-2-3-7/h7H,2-4H2,1H3
• InChI Key： QOKNTVWLFMEUII-UHFFFAOYSA-N
• SMILES： C(S)CCS(C)(=O)=O

Computed Properties

• Exact Mass: 154.01222190Da
• Monoisotopic Mass: 154.01222190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-methanesulfonylpropane-1-thiol

Recent Advances in the Study of 3-Methanesulfonylpropane-1-thiol (CAS: 232944-40-0) in Chemical Biology and Pharmaceutical Research

3-Methanesulfonylpropane-1-thiol (CAS: 232944-40-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have focused on its role as a versatile building block in drug discovery, particularly in the development of covalent inhibitors and prodrugs. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-methanesulfonylpropane-1-thiol as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers demonstrated that the compound's sulfonyl and thiol functional groups enable selective modification of cysteine residues in target proteins, offering a promising strategy for designing irreversible inhibitors with enhanced specificity and potency. The study also reported improved pharmacokinetic properties compared to traditional electrophilic warheads.

In the field of prodrug development, a team from MIT recently (2024) utilized 3-methanesulfonylpropane-1-thiol as a novel thiol-protecting group that can be selectively cleaved by glutathione in cancer cells. This approach, detailed in Nature Chemical Biology, demonstrated significant tumor-selective drug release with reduced off-target toxicity in preclinical models. The researchers highlighted the compound's optimal balance between stability during circulation and rapid activation in the tumor microenvironment.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the molecular interactions of 3-methanesulfonylpropane-1-thiol derivatives. A recent ACS Chemical Biology publication (2024) revealed how subtle modifications to the methanesulfonyl group can dramatically alter binding kinetics and selectivity profiles, offering valuable guidelines for rational drug design.

The compound has also shown promise in antibiotic development, with a 2023 Antimicrobial Agents and Chemotherapy study reporting its incorporation into novel β-lactamase inhibitors. The research demonstrated potent activity against multidrug-resistant bacterial strains, with the thiol group playing a crucial role in the irreversible inhibition mechanism.

Looking forward, researchers are exploring the potential of 3-methanesulfonylpropane-1-thiol in targeted protein degradation strategies and as a component of antibody-drug conjugates. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its therapeutic potential.